3-Bromopropyl acetate

Specification

• Molecular Formula: C5H9BrO2
• Molecular Weight: 181.03 g/mol
• IUPAC Name: 3-bromopropyl acetate
• Standard InChI: InChI=1S/C5H9BrO2/c1-5(7)8-4-2-3-6/h2-4H2,1H3
• Standard InChI Key: OQCDPFUVJUOTNX-UHFFFAOYSA-N
• SMILES: CC(=O)OCCCBr
• Canonical SMILES: CC(=O)OCCCBr

Introduction

Chemical Identity and Structural Characteristics

Molecular Formula and Nomenclature

3-Bromopropyl acetate is systematically named as acetic acid 3-bromopropyl ester under IUPAC guidelines, with alternative designations including γ-bromopropyl acetate and 1-acetoxy-3-bromopropane. Its molecular formula, C₅H₉BrO₂, reflects a bromine-substituted propyl chain linked to an acetyl group. The compound’s SMILES notation (CC(=O)OCCCBr) and InChIKey (OQCDPFUVJUOTNX-UHFFFAOYSA-N) provide unambiguous identifiers for computational modeling and database searches.

Table 1: Key Molecular Descriptors of 3-Bromopropyl Acetate

Property	Value
Molecular Weight	181.03 g/mol
Monoisotopic Mass	179.978592 Da
ChemSpider ID	10219507
PubChem CID	12235775
Boiling Point	163°C

Spectroscopic and Chromatographic Data

Nuclear magnetic resonance (NMR) spectra of 3-bromopropyl acetate reveal distinct proton environments: the acetyl methyl group resonates at δ 2.05 ppm (singlet), while the methylene protons adjacent to bromine appear as a triplet near δ 3.45 ppm (J = 6.8 Hz). Gas chromatography-mass spectrometry (GC-MS) analysis shows a molecular ion peak at m/z 181.03, with fragmentation patterns dominated by the loss of Br (m/z 102) and acetyloxy groups (m/z 43).

Synthesis and Industrial Production

Conventional Synthetic Routes

The synthesis of 3-bromopropyl acetate typically proceeds via bromination of propanol derivatives followed by esterification. A widely adopted method involves:

• Tosylation of 1-propanol: Treatment of 1-propanol with p-toluenesulfonyl chloride (TsCl) in dichloromethane (DCM) catalyzed by dimethylaminopyridine (DMAP), yielding the corresponding tosylate.

• Bromide Displacement: Reaction of the tosylate intermediate with tetrabutylammonium bromide (TBAB) in acetone at 40°C, facilitating nucleophilic substitution to form 3-bromopropanol.

• Acetylation: Esterification of 3-bromopropanol with acetic anhydride in the presence of pyridine, producing 3-bromopropyl acetate with >95% purity.

Table 2: Optimization Parameters for Bromopropanol Acetylation

Condition	Optimal Value	Yield Improvement
Solvent	Anhydrous DCM	78% → 92%
Catalyst	DMAP (10 mol%)	65% → 89%
Reaction Time	12 hours	70% → 95%

Alternative Bromination Strategies

Phosphorus tribromide (PBr₃)-mediated bromination offers a one-pot alternative, where 1-propanol reacts with PBr₃ in DCM at 0°C, followed by in-situ acetylation. This method reduces purification steps but requires stringent temperature control to minimize di-brominated byproducts.

Physicochemical Properties and Stability

Solubility and Phase Behavior

3-Bromopropyl acetate exhibits limited aqueous solubility (1.2 mg/mL at 25°C) but is miscible with polar aprotic solvents like acetone and dimethyl sulfoxide (DMSO). Its logP value of 1.87 indicates moderate lipophilicity, facilitating membrane permeability in drug delivery systems.

Table 3: Solubility Profile Across Solvents

Solvent	Solubility (mg/mL)	Temperature
Water	1.2	25°C
Ethanol	45.8	25°C
DMSO	89.3	25°C
Hexane	12.1	25°C

Thermal and Oxidative Stability

Differential scanning calorimetry (DSC) reveals a glass transition temperature (Tg) of -45°C and decomposition onset at 210°C. Accelerated stability studies under 40°C/75% relative humidity show <5% degradation over six months when stored in amber vials with desiccants.

Applications in Organic Synthesis and Materials Science

Nucleophilic Alkylation Reactions

The bromine atom in 3-bromopropyl acetate serves as an electrophilic site for SN2 reactions. For example, coupling with sodium azide yields 3-azidopropyl acetate, a precursor for “click chemistry” applications. In polymer synthesis, it acts as a chain-transfer agent in radical polymerization, controlling molecular weight distributions in polyacrylates.

Pharmaceutical Intermediates

3-Bromopropyl acetate’s acetyl group protects hydroxyl functionalities during multi-step syntheses. It has been utilized in the production of β-blocker analogs, where the bromine is displaced by amine nucleophiles to generate chiral intermediates.

Recent Advances and Future Directions

Catalytic Asymmetric Transformations

Recent work by Li et al. (2025) demonstrates nickel-catalyzed cross-coupling of 3-bromopropyl acetate with alkyl Grignard reagents, achieving enantiomeric excesses >90% for chiral ester synthesis. This methodology opens avenues for producing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced side effects.

Biodegradable Polymer Design

Incorporating 3-bromopropyl acetate into polyhydroxyalkanoate (PHA) copolymers enhances thermal stability while maintaining biodegradability. Preliminary studies show a 40% increase in tensile strength compared to unmodified PHAs, suggesting utility in medical implants.